![molecular formula C5H14N2O B1337796 2-[(2-Aminoethyl)(methyl)amino]ethanol CAS No. 5753-50-4](/img/structure/B1337796.png)
2-[(2-Aminoethyl)(methyl)amino]ethanol
Overview
Description
“2-[(2-Aminoethyl)(methyl)amino]ethanol” is a chemical compound with the molecular formula C5H14N2O . It is also known by other names such as “2-[(2-Aminoethyl)(methyl)amino]ethanol”, “2-[(2-aminoethyl)(methyl)amino]ethan-1-ol”, and “2-[(2-aminoethyl)(methyl)amino]ethan-1-ol” among others .
Molecular Structure Analysis
The molecular weight of “2-[(2-Aminoethyl)(methyl)amino]ethanol” is 118.18 g/mol . The InChI string representation of its structure is “InChI=1S/C5H14N2O/c1-7(3-2-6)4-5-8/h8H,2-6H2,1H3” and the corresponding SMILES string is "CN(CCN)CCO" .Physical And Chemical Properties Analysis
The compound has a molecular weight of 118.18 g/mol . It has a hydrogen bond donor count of 2 and a hydrogen bond acceptor count of 3 . The compound has a rotatable bond count of 4 . The topological polar surface area is 49.5 Ų .Scientific Research Applications
Solvent for Carbon Dioxide Capture
This compound is utilized as a solvent in systems designed for the capture and removal of carbon dioxide from gas streams . Its efficacy in absorbing CO2 makes it valuable for post-combustion carbon capture technologies, which are crucial for reducing greenhouse gas emissions.
CO2 Absorption Research
Recent studies have focused on the potential of 2-[(2-Aminoethyl)(methyl)amino]ethanol in aqueous solutions for CO2 absorption. The research explores its thermodynamic properties and efficiency in capturing CO2 at different concentrations and temperatures .
Mechanism of Action
Target of Action
The primary target of 2-[(2-Aminoethyl)(methyl)amino]ethanol is carbon dioxide (CO2) . This compound has been identified as a new solvent for post-combustion CO2 capture .
Mode of Action
2-[(2-Aminoethyl)(methyl)amino]ethanol interacts with its target, CO2, by absorbing it . This interaction results in the formation of a solution where CO2 is dissolved, facilitating its removal from the environment .
Biochemical Pathways
Its role in the absorption of co2 suggests that it may influence pathways related to carbon capture and storage .
Pharmacokinetics
Its use as a solvent for co2 capture suggests that it has good absorption properties . Its impact on bioavailability is currently unknown.
Result of Action
The primary result of the action of 2-[(2-Aminoethyl)(methyl)amino]ethanol is the absorption of CO2 . This leads to a reduction in the concentration of CO2 in the environment, making it a valuable tool for carbon capture and storage strategies .
Action Environment
The efficacy and stability of 2-[(2-Aminoethyl)(methyl)amino]ethanol can be influenced by various environmental factors. For instance, the temperature and pressure conditions can affect the compound’s ability to absorb CO2 . In one study, it was found to be effective in a wide temperature range of 303.15-343.15 K and up to a pressure of 243 kPa .
properties
IUPAC Name |
2-[2-aminoethyl(methyl)amino]ethanol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H14N2O/c1-7(3-2-6)4-5-8/h8H,2-6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XYJVGUKOTPNESI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CCN)CCO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H14N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40447091 | |
Record name | 2-[(2-AMINOETHYL)(METHYL)AMINO]ETHANOL | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40447091 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
118.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5753-50-4 | |
Record name | 2-[(2-AMINOETHYL)(METHYL)AMINO]ETHANOL | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40447091 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-[(2-aminoethyl)(methyl)amino]ethan-1-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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